![molecular formula C22H17F3N2O2S B2435928 5-(5-(((4-Methylbenzyl)thio)methyl)furan-2-yl)-3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazole CAS No. 2034604-10-7](/img/structure/B2435928.png)
5-(5-(((4-Methylbenzyl)thio)methyl)furan-2-yl)-3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(5-(((4-Methylbenzyl)thio)methyl)furan-2-yl)-3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C22H17F3N2O2S and its molecular weight is 430.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of oxadiazole derivatives have been extensively studied, providing insights into their structural properties and potential applications. For instance, derivatives of 1,3,4-oxadiazole have been synthesized from furan-2-carboxylic acid hydrazide, undergoing further modifications to explore their thiol-thione tautomeric equilibrium, highlighting the chemical versatility of these compounds for further applications in material science and pharmaceuticals (Koparır, Çetin, & Cansiz, 2005).
Antimicrobial Activities
Several studies have focused on the antimicrobial properties of oxadiazole derivatives. For example, new azole derivatives starting from furan-2-carbohydrazide have shown activity against various microorganisms, indicating their potential as antimicrobial agents (Başoğlu, Yolal, Demirci, Demirbas, Bektaş, & Karaoglu, 2013). This suggests the compound could serve as a precursor for the development of new antimicrobial agents, addressing the ongoing challenge of antibiotic resistance.
Potential in Drug Development
The heterocyclic core of oxadiazoles, including the specific compound discussed, has been identified as a significant structure in the development of drugs with various biological activities. The oxadiazole nucleus shows promising antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activities, making it a valuable synthone in new drug development (Siwach & Verma, 2020). This highlights the potential of "5-(5-(((4-Methylbenzyl)thio)methyl)furan-2-yl)-3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazole" and its derivatives in contributing to the discovery of new therapeutic agents.
Properties
IUPAC Name |
5-[5-[(4-methylphenyl)methylsulfanylmethyl]furan-2-yl]-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17F3N2O2S/c1-14-5-7-15(8-6-14)12-30-13-18-9-10-19(28-18)21-26-20(27-29-21)16-3-2-4-17(11-16)22(23,24)25/h2-11H,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRMDCBOFIIAZJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSCC2=CC=C(O2)C3=NC(=NO3)C4=CC(=CC=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17F3N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.